Cas no 1797250-88-4 (N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide)

• Product Name: N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide
• CAS No: 1797250-88-4
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 5371636
• Update Time: 2025-10-21

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-2-pyrimidinyl]methyl]-3-methoxybenzamide
• N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide

• Inchi： 1S/C15H18N4O2/c1-19(2)14-7-8-16-13(18-14)10-17-15(20)11-5-4-6-12(9-11)21-3/h4-9H,10H2,1-3H3,(H,17,20)
• InChI Key： CPJJADFXCDTMDH-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N(C)C)=N1)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.1±35.0 °C(Predicted)
• pka: 13.57±0.46(Predicted)

Additional information on N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide

N-{[4-(Dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide: A Comprehensive Overview

The compound CAS No. 1797250-88-4, also known as N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique pharmacological properties and its role in various research studies aimed at drug discovery and development.

At its core, the molecule consists of a pyrimidine ring, a heterocyclic aromatic compound, which is a key structural motif in many bioactive molecules. The pyrimidine ring is substituted at position 4 with a dimethylamino group, which introduces electron-donating properties, potentially enhancing the molecule's ability to interact with biological targets. Additionally, the 3-methoxybenzamide group attached to the pyrimidine ring further modulates the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for drug-like behavior.

Recent studies have highlighted the importance of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide in the context of kinase inhibition. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The compound's ability to inhibit specific kinases has been explored in vitro and in vivo models, demonstrating promising results in terms of selectivity and efficacy.

Moreover, advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into the binding modes of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide with various kinase targets. The results suggest that the dimethylamino group and the methoxy substituent play critical roles in stabilizing interactions within the active site of the kinase enzyme.

In terms of synthesis, the compound can be prepared via a multi-step organic synthesis approach. Key steps include the preparation of the pyrimidine ring through cyclization reactions, followed by substitution reactions to introduce the dimethylamino and methoxy groups. The final step involves amide bond formation to complete the benzamide moiety. Optimization of these steps has been reported in recent literature, emphasizing efficient yield and high purity.

The pharmacokinetic profile of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide has also been investigated. Studies in preclinical models indicate moderate absorption and distribution properties, with favorable bioavailability. These characteristics make it a viable candidate for further exploration in clinical trials.

Furthermore, recent research has delved into the potential of this compound as a therapeutic agent for neurodegenerative diseases. Given its ability to modulate key signaling pathways involved in neuronal protection and inflammation, it holds promise for treating conditions such as Alzheimer's disease and Parkinson's disease. Ongoing studies are focusing on optimizing its efficacy and reducing potential off-target effects.

In conclusion, CAS No. 1797250-88-4, or N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-3-methoxybenzamide, represents a significant advancement in medicinal chemistry due to its unique structure and diverse pharmacological activities. With continued research and development, this compound has the potential to contribute significantly to the treatment of various diseases.